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For Researchers, Scientists, and Drug Development Professionals

Introduction
G-418 sulfate, an aminoglycoside antibiotic, is a powerful tool in molecular biology for the

selection of eukaryotic cells.[1][2][3] Its primary application is in the generation of stable cell

lines, where it eliminates non-transfected cells, allowing for the isolation and propagation of

cells that have successfully integrated a gene of interest along with a neomycin resistance

marker (neo).[1][4][5] This document provides a detailed overview of G-418's mechanism of

action, its established use in stable transfection, and explores its potential, albeit

unconventional, application for the enrichment of transiently transfected cell populations.

Principle of G-418 Selection
G-418 disrupts protein synthesis in eukaryotic cells by binding to the 80S ribosome, thereby

inhibiting peptide chain elongation.[1][2][6] This inhibition is cytotoxic, leading to cell death.

Resistance to G-418 is conferred by the bacterial neomycin resistance gene (neo), which

encodes the enzyme aminoglycoside 3'-phosphotransferase (APH).[1][2][4] This enzyme

inactivates G-418 through phosphorylation, allowing cells expressing the neo gene to survive

and proliferate in the presence of the antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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